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Introduction
Mercury is a naturally occurring element found in various geological matrices, including gold

ore. Its presence poses significant environmental and health risks, particularly in artisanal and

small-scale gold mining where mercury is often used for gold extraction. Accurate

determination of mercury content in gold ore is crucial for environmental monitoring, process

optimization in mining operations, and ensuring the safety of personnel. This application note

provides detailed protocols for the determination of mercury in gold ore using modern analytical

techniques.

Analytical Methodologies
Several analytical techniques are available for the quantification of mercury in solid matrices.

The choice of method depends on factors such as the expected concentration of mercury, the

required detection limit, sample throughput, and available instrumentation. The primary

methods discussed in this note are Direct Mercury Analysis (DMA), Cold Vapor Atomic

Absorption Spectrometry (CVAAS), and Inductively Coupled Plasma-Mass Spectrometry (ICP-

MS).
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Direct mercury analysis is a rapid and efficient method for the determination of total mercury in

solid samples without the need for prior acid digestion. This technique is described in EPA

Method 7473 and ASTM D6722.[1][2][3][4][5][6] The principle involves controlled heating of the

sample in an oxygenated furnace to liberate mercury vapor. The vapor is then selectively

trapped on a gold amalgamator. After the system is flushed to remove interfering substances,

the amalgamator is rapidly heated to release the mercury, which is then quantified by atomic

absorption spectrometry.[4][7][8]

Cold Vapor Atomic Absorption Spectrometry (CVAAS)
CVAAS is a widely used and robust technique for mercury determination.[9][10] It typically

involves an acid digestion step to bring the mercury in the solid sample into an aqueous

solution. The mercury ions in the solution are then chemically reduced to elemental mercury

(Hg⁰) using a reducing agent such as stannous chloride.[9][11] The volatile elemental mercury

is then purged from the solution with a stream of inert gas and carried into the light path of an

atomic absorption spectrophotometer for measurement at 253.7 nm.[9][12]

Inductively Coupled Plasma - Mass Spectrometry (ICP-
MS)
ICP-MS offers exceptional sensitivity and very low detection limits for mercury analysis.[13][14]

While liquid samples can be introduced via a nebulizer after digestion, a significant advantage

of modern ICP-MS systems is their ability to be coupled with a direct mercury analyzer (DMA)

for the direct analysis of solid samples.[14] This coupling combines the simplified sample

introduction of DMA with the high sensitivity and specificity of ICP-MS, and allows for advanced

techniques like isotope dilution for enhanced accuracy.[14]

Experimental Workflow
The general workflow for determining mercury content in gold ore is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.scribd.com/document/491591754/EPA-7473-MERCURY-IN-SOLIDS-AND-SOLUTIONS-BY-THERMAL-DECOMPOSITION-AMALGAMATION
https://www.nemi.gov/methods/method_summary/10002/
https://info.teledynelabs.com/blog/what-is-cold-vapor-atomic-absorption-cvaa-spectroscopy
https://www.azom.com/article.aspx?ArticleID=21528
https://www.researchgate.net/publication/286406787_Determination_of_mercury_in_geological_samples_by_cold_vapour_atomic_absorption_spectrometric_technique
https://www.epa.gov/sites/default/files/2015-08/documents/method_245-2_1974.pdf
https://pubs.usgs.gov/of/2005/1030/pdf/OFR2005_1030_508.pdf
https://milestoneconnect.com/wp-content/uploads/connect/dma80/documents/papers/Environmental/Direct%20mercury%20analysis%20in%20environmental%20solids%20by%20ICP-MS%20with%20on-line%20sample%20ashing%20and%20mercury.pdf
https://www.benchchem.com/product/b15488033#protocol-for-determining-mercury-content-in-gold-ore
https://www.benchchem.com/product/b15488033#protocol-for-determining-mercury-content-in-gold-ore
https://www.benchchem.com/product/b15488033#protocol-for-determining-mercury-content-in-gold-ore
https://www.benchchem.com/product/b15488033#protocol-for-determining-mercury-content-in-gold-ore
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15488033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

